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Compound of Interest

Compound Name: M 084 hydrochloride

Cat. No.: B1574532 Get Quote

Executive Summary & Compound Snapshot
M 084 hydrochloride is a potent, selective TRPC4/5 channel blocker utilized primarily in

neuropharmacology for its rapid antidepressant and anxiolytic-like effects. Due to its

benzimidazole core, this compound exhibits specific physicochemical sensitivities—most

notably to moisture and potential photo-oxidation—that require precise handling to maintain

experimental reproducibility.

The following technical guide synthesizes field-proven protocols with chemical stability data to

ensure the integrity of your M 084 stocks.

Quick Reference Data
Parameter Specification

Chemical Name N-Butyl-1H-benzimidazol-2-amine hydrochloride

Molecular Weight 225.72 g/mol

Formula C₁₁H₁₅N₃[1][2] · HCl

Primary Targets
TRPC4 (IC₅₀ ~3.7–10.3 µM), TRPC5 (IC₅₀ ~8.2

µM)

Solubility (Max)
Water: 100 mM (~22.5 mg/mL) DMSO: 100 mM

(~22.5 mg/mL)

Appearance White to off-white solid
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Light Sensitivity & Chemical Stability[3][4][5]
Is M 084 Light Sensitive?
Yes, treat as light-sensitive. While M 084 is not as rapidly photolabile as some fluorophores, its

structural core is a benzimidazole derivative. Benzimidazoles are known chromophores that

absorb UV light (typically

~270–280 nm) and can undergo photo-tautomerization or radical-mediated ring opening upon
prolonged exposure to high-intensity light sources (UV or fluorescent).

The Risk: Exposure to ambient lab light over extended periods (days/weeks) can lead to:

Photo-oxidation: Formation of N-oxide impurities.

Discoloration: A shift from white/off-white to a faint yellow or pink hue, indicating degradation.

Potency Shift: Reduced IC₅₀ values due to active compound loss.

Mechanism of Instability
The hydrochloride salt form improves water solubility but introduces hygroscopicity.

Moisture Sensitivity: The HCl salt will readily absorb atmospheric water, leading to hydrolysis

or "caking" of the powder, which makes accurate weighing impossible.

Solvent Stability: In DMSO, the compound is stable, but DMSO itself is hygroscopic. Water

uptake in DMSO stocks promotes degradation.

Critical Storage Protocols
A. Solid State (Lyophilized Powder)

Temperature: Store at Room Temperature (RT).

Note: Unlike many inhibitors stored at -20°C, M 084 HCl is stable at RT in its solid form if

kept dry.

Environment:Desiccate strongly. Use a sealed desiccator cabinet or a container with active

silica gel packs.
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Container: Amber glass vials or foil-wrapped containers to prevent light exposure.

B. Stock Solutions (Reconstituted)
Once dissolved in DMSO or Water, stability kinetics change drastically.

Solvent Storage Temp Max Stability Container Type

DMSO -20°C 1 Month
Amber Polypropylene

/ Glass

DMSO -80°C 6 Months
Amber Polypropylene

/ Glass

Water -20°C < 2 Weeks Amber Polypropylene

CRITICAL PROTOCOL: Do not store aqueous solutions at 4°C for more than 24 hours. The HCl

salt can precipitate or hydrolyze. Always aliquot stock solutions to avoid freeze-thaw cycles.

Reconstitution & Solubility Guide
Step-by-Step Solubilization
Goal: Create a 10 mM Stock Solution (Volume: 1 mL)

Weighing: Weigh 2.26 mg of M 084 HCl.

Pro-Tip: If the static charge is high, use an anti-static gun or weigh into a glass boat.

Solvent Addition: Add 1 mL of high-grade anhydrous DMSO (or sterile water).

Mixing: Vortex vigorously for 30–60 seconds.

Observation: The solution should be clear and colorless.
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Aliquoting: Immediately divide into small aliquots (e.g., 50 µL) in light-protective tubes.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Solvent Compatibility Table
Solvent Solubility Rating

Recommended for In
Vivo?

Water Excellent (100 mM) Yes (PBS/Saline dilution)

DMSO Excellent (100 mM) Yes (Keep final conc < 0.1%)

Ethanol Poor/Variable No

Troubleshooting & FAQs
Q1: My stock solution has turned slightly yellow. Is it still usable?

Diagnosis: This indicates mild photo-oxidation or contamination.

Action: If the color change is faint, run an LC-MS to verify purity. If purity is >98%, it may still

be usable for acute experiments. If the yellow is distinct/dark, discard the stock.

Q2: I see a precipitate after thawing my DMSO stock.

Cause: DMSO freezes at 18.5°C. If the stock was not fully thawed or if moisture entered the

tube (lowering solubility), M 084 HCl may crash out.

Fix: Warm the tube to 37°C in a water bath for 5 minutes and vortex. If precipitate remains,

sonicate for 10 seconds. Do not filter (you will lose the drug).

Q3: Can I use M 084 HCl in cell culture media directly?

Protocol: Yes, but prepare a concentrated stock in water or DMSO first.

Dilution: Dilute the stock into the media just before adding to cells. Ensure the final DMSO

concentration is <0.1% to avoid solvent toxicity masking the TRPC blockage.

Q4: Why does the datasheet say "Desiccate at RT" but you recommend -80°C for solutions?
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Reasoning: Chemical stability differs by state.[3][4] In solid form, the crystal lattice protects

the molecule at RT. In solution, molecular mobility increases, making it susceptible to

hydrolysis and oxidation, requiring cryogenic temperatures to arrest these reactions.

Mechanism of Action Visualization
The following diagram illustrates the pathway by which M 084 exerts its antidepressant effects

through TRPC channel inhibition.
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Figure 1: Mechanism of Action. M 084 acts as a channel blocker for TRPC4/5, modulating

cation influx to induce behavioral effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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